Cas no 5434-52-6 (N-(2-chlorophenyl)-2-methylpropanamide)

• Product Name: N-(2-chlorophenyl)-2-methylpropanamide
• CAS No: 5434-52-6
• MF: C₁₀H₁₂ClNO
• MW: 197.661381721497
• CID: 940774
• PubChem ID: 225833
• Update Time: 2025-04-19

N-(2-chlorophenyl)-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)-2-methylpropanamide
• N-(2-chlorophenyl)-2-methyl-propanamide
• 2-Chloroisobutylanilide
• AO-548/11635882
• NSC15661
• STK073209
• 5434-52-6
• NCGC00331748-01
• N-(2-Chlorophenyl)-2-methylpropanamide #
• AB01325915-02
• SCHEMBL8006420
• AKOS003270145
• DS-001826
• Z27812168
• JHCUDKMENCRKFQ-UHFFFAOYSA-N
• NSC-15661
• N-(2-Chlorophenyl)isobutyramide
• DTXSID50280133

• Inchi： 1S/C10H12ClNO/c1-7(2)10(13)12-9-6-4-3-5-8(9)11/h3-7H,1-2H3,(H,12,13)
• InChI Key： JHCUDKMENCRKFQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(C(C)C)=O

Computed Properties

• Exact Mass: 197.06100
• Monoisotopic Mass: 197.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.177
• Boiling Point: 339.1°C at 760 mmHg
• Flash Point: 158.9°C
• Refractive Index: 1.564
• PSA: 29.10000
• LogP: 3.00750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides